Cas no 89001-53-6 (2-Methyl-4-nitrobenzonitrile)

2-Methyl-4-nitrobenzonitrile is a nitrile-substituted aromatic compound featuring a methyl group at the 2-position and a nitro group at the 4-position of the benzene ring. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing nitro and nitrile groups enhance its utility in nucleophilic substitution and reduction reactions. Its well-defined molecular framework allows for precise functionalization, making it valuable in constructing complex heterocyclic systems. The compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic applications. Proper handling is advised due to potential sensitivity under reactive conditions.
